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Compound of Interest

Compound Name: Aspalatone

Cat. No.: B1667642 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available preliminary toxicity information

for Aspalatone (Acetylsalicylic Acid Maltol ester). It is intended for informational purposes for a

scientific audience. A comprehensive toxicity profile requires further extensive investigation.

The information herein is based on limited publicly available data, and significant data gaps

exist.

Introduction
Aspalatone, also known as Acetylsalicylic Acid Maltol ester, is a compound with reported anti-

platelet and neuroprotective properties.[1] As with any compound under investigation for

potential therapeutic applications, a thorough understanding of its toxicity profile is paramount

for safety assessment and further development. This technical guide provides a summary of

the available preliminary toxicity data for Aspalatone and outlines general methodologies for

key toxicity assessments.

Hazard Classification
Based on available safety data sheets, Aspalatone has been classified under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).[2] This classification

provides a preliminary indication of its potential hazards.

Table 1: GHS Hazard Classification for Aspalatone[2]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects

Interpretation for Researchers: The GHS classification suggests that Aspalatone warrants

careful handling due to its potential for acute oral toxicity and significant environmental hazard

to aquatic organisms. Standard laboratory safety protocols for handling harmful substances

should be strictly followed.

Quantitative Toxicity Data
At the time of this report, specific quantitative toxicity data for Aspalatone, such as LD50

(median lethal dose), NOAEL (No-Observed-Adverse-Effect Level), and LOAEL (Lowest-

Observed-Adverse-Effect Level), are not publicly available. The "Acute Toxicity, Oral (Category

4)" classification corresponds to an estimated LD50 range of 300 to 2000 mg/kg for oral

administration in animal models, but specific experimental values are not reported.

Potential Toxicological Profile based on Structural
Analogs (Salicylates)
Aspalatone is an ester of acetylsalicylic acid (aspirin), a well-known salicylate. While direct

extrapolation of toxicity data is not a substitute for specific testing of Aspalatone,

understanding the toxicology of salicylates can provide insights into potential areas of concern.

Salicylate toxicity is well-documented and can affect multiple organ systems.[3][4] Key features

of salicylate poisoning include:

Gastrointestinal effects: Nausea, vomiting, and abdominal pain are common early symptoms.

Central Nervous System effects: Tinnitus, vertigo, agitation, confusion, and in severe cases,

seizures, cerebral edema, and coma can occur.
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Metabolic disturbances: Salicylates can cause a characteristic respiratory alkalosis followed

by metabolic acidosis. Hypokalemia and hypoglycemia are also possible.

Other effects: Hyperthermia, dehydration, and cardiorespiratory depression can be observed

in severe cases.

It is crucial to emphasize that these toxic effects are associated with salicylates in general and

have not been specifically demonstrated for Aspalatone. The unique chemical structure of

Aspalatone, being an ester with maltol, may significantly alter its absorption, distribution,

metabolism, excretion (ADME), and toxicity profile compared to acetylsalicylic acid.

Genotoxicity and Cytotoxicity
There is currently no publicly available information on the genotoxicity or cytotoxicity of

Aspalatone. Standard assays to evaluate these endpoints are essential for a comprehensive

safety assessment.

Experimental Protocols
Detailed experimental protocols for toxicity studies specifically on Aspalatone are not

available. However, standardized guidelines from organizations such as the Organisation for

Economic Co-operation and Development (OECD) are typically followed for such assessments.

Below are generalized workflows for key in vitro and in vivo toxicity assays.

General Workflow for Acute Oral Toxicity (Up-and-Down
Procedure - OECD TG 425)
This method is a sequential dosing test that allows for the estimation of LD50 with a reduced

number of animals.
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Preparation

Dosing and Observation

Sequential Dosing Logic

Data Analysis

Dose Formulation

Single Animal Dosing (Oral Gavage)

Animal Acclimatization

Observation for 48 hours

Outcome Assessment (Survival/Death)

If Animal Survives:
Dose next animal at a higher dose

Survival

If Animal Dies:
Dose next animal at a lower dose

Death

Continue until stopping criteria are met

Calculate LD50 using Maximum Likelihood Estimation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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